Cas no 143329-58-2 (5-Bromo-[1,2,4]triazolo[1,5-A]pyridine)

5-Bromo-[1,2,4]triazolo[1,5-A]pyridine is a heterocyclic compound featuring a fused triazolopyridine core with a bromine substituent. This structure imparts versatility in synthetic applications, particularly as a key intermediate in pharmaceutical and agrochemical research. The bromine atom enhances reactivity, enabling efficient cross-coupling reactions such as Suzuki or Buchwald-Hartwig transformations. Its rigid aromatic scaffold contributes to stability while allowing precise functionalization for target molecule design. The compound is valuable in medicinal chemistry for developing bioactive molecules due to its balanced lipophilicity and electronic properties. High purity grades ensure reproducibility in complex syntheses, making it a reliable building block for advanced research applications.
5-Bromo-[1,2,4]triazolo[1,5-A]pyridine structure
143329-58-2 structure
Product Name:5-Bromo-[1,2,4]triazolo[1,5-A]pyridine
CAS No:143329-58-2
MF:C6H4BrN3
MW:198.020059585571
MDL:MFCD10699201
CID:64770
PubChem ID:329766176
Update Time:2025-06-07

5-Bromo-[1,2,4]triazolo[1,5-A]pyridine Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo[1,2,4]triazolo[1,5-a]pyridine
    • 5-Bromo-[1,2,4]triazolo[1,5-a]pyridine
    • [1,2,4]Triazolo[1,5-a]pyridine,5-bromo-
    • RW3025
    • FCH882353
    • 5-bromo[1,2,4]triazolo[1,...
    • TRA0048162
    • RP04137
    • PB14838
    • SY033615
    • AX8102510
    • ST2411875
    • AB0022292
    • W3121
    • AM200508
    • FT-0685487
    • EN300-122831
    • MFCD10699201
    • A854203
    • W-205590
    • CS-W001877
    • AKOS006303919
    • FS-2905
    • Bromo-[1,2,4]triazolo[1,5-A]pyridine
    • 143329-58-2
    • AC-25819
    • 5-Bromo-[1,2,4]triazolo[1,5-a]pyridine, 97%
    • AM20050813
    • DTXSID70438533
    • SCHEMBL18077056
    • DB-063475
    • 5-Bromo-[1,2,4]triazolo[1,5-A]pyridine
    • MDL： MFCD10699201
    • Inchi： 1S/C6H4BrN3/c7-5-2-1-3-6-8-4-9-10(5)6/h1-4H
    • InChI Key： FTRKHVUBTUHSQK-UHFFFAOYSA-N
    • SMILES： BrC1=CC=CC2=NC=NN21

Computed Properties

  • Exact Mass: 196.95900
  • Monoisotopic Mass: 196.95886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30.2
  • XLogP3: 1.8

Experimental Properties

  • Density: 1.891
  • Melting Point: 145-150 °C
  • PSA: 30.19000
  • LogP: 1.49180

5-Bromo-[1,2,4]triazolo[1,5-A]pyridine Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： 26
  • Hazardous Material Identification： Xi

5-Bromo-[1,2,4]triazolo[1,5-A]pyridine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Bromo-[1,2,4]triazolo[1,5-A]pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
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5-Bromo[1,2,4]triazolo[1,5-a]pyridine
 143329-58-2 97%
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 ￡405.00 2022-03-01
Fluorochem
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TRC
B415078-100mg
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B415078-500mg
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 $ 293.00 2023-04-18
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1g
 $ 414.00 2023-04-18
Apollo Scientific
OR910006-1g
5-bromo-[1,2,4]triazolo[1,5-a]pyridine
 143329-58-2 97+%
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 £44.00 2025-02-21
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R028569-1g
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5-Bromo-[1,2,4]triazolo[1,5-A]pyridine Production Method

5-Bromo-[1,2,4]triazolo[1,5-A]pyridine Related Literature

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